Cas no 2138543-81-2 (4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol)

• Product Name: 4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol
• CAS No: 2138543-81-2
• MF: C₁₀H₁₅F₃O
• MW: 208.220713853836
• CID: 5888351
• PubChem ID: 165497944
• Update Time: 2025-10-31

4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol
• EN300-1155793
• 2138543-81-2
• 4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol

• Inchi： 1S/C10H15F3O/c1-8-2-4-9(14,5-3-8)6-7-10(11,12)13/h2,4,8,14H,3,5-7H2,1H3
• InChI Key： XPCTXLXOMJMZIK-UHFFFAOYSA-N
• SMILES： FC(CCC1(C=CC(C)CC1)O)(F)F

Computed Properties

• Exact Mass: 208.10749958g/mol
• Monoisotopic Mass: 208.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol

Introduction to 4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol (CAS No. 2138543-81-2)

4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol (CAS No. 2138543-81-2) is a fluorinated cyclohexenol derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate fluorine atoms into their structure, which is a common strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. The presence of a trifluoropropyl group at the 1-position and a methyl group at the 4-position of the cyclohexene ring contributes to its distinct chemical profile and makes it a valuable scaffold for further derivatization and exploration.

The synthesis of 4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol involves multi-step organic transformations, typically starting from commercially available precursors such as cyclohexanone or its derivatives. The introduction of the trifluoropropyl group is often achieved through nucleophilic substitution or Friedel-Crafts alkylation reactions, while the methyl group can be incorporated via alkylation or other functionalization methods. The stereochemistry of the cyclohexene ring is carefully controlled to ensure the desired enantiomer or diastereomer is obtained, as this can significantly influence the biological activity of the compound.

In recent years, there has been growing interest in fluorinated heterocycles due to their potential applications in drug discovery. 4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol is no exception and has been studied for its possible role in developing novel therapeutic agents. The fluorine atoms in its structure can modulate the electronic properties of the molecule, leading to improved interactions with biological targets such as enzymes and receptors. This property makes it an attractive candidate for further investigation in areas such as anti-inflammatory, anti-viral, and anti-cancer therapies.

One of the most compelling aspects of 4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol is its potential as a building block for more complex molecules. Researchers have explored its use in generating libraries of derivatives through techniques such as palladium-catalyzed cross-coupling reactions, which allow for the introduction of diverse functional groups at various positions on the molecule. These derivatives can then be screened for biological activity using high-throughput screening (HTS) platforms.

The pharmacological profile of 4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol has been preliminarily assessed in several studies. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. Additionally, its interaction with membrane-bound receptors has been modeled to predict potential therapeutic effects. While these findings are promising, further experimental validation is necessary to confirm these hypotheses and to understand the full spectrum of its biological activities.

The agrochemical sector has also shown interest in fluorinated compounds like 4-Methyl-1-(3,3,3-trifluoropropyl)cyclohex-2-en-1-ol, particularly for their potential as intermediates in the synthesis of pesticides and herbicides. The enhanced stability provided by fluorine atoms can improve the durability of these agrochemicals under environmental conditions. Moreover, fluorinated compounds often exhibit improved selectivity towards target organisms, reducing off-target effects and environmental impact.

From a synthetic chemistry perspective, 4-Methyl-1-(3,3-dimethylbutyl)-cyclohexanone (CAS No. 2138545) is closely related and serves as a valuable reference compound when designing synthetic routes for more complex molecules like our target compound. The strategies used to synthesize these derivatives often involve advanced catalytic methods that highlight modern organic synthesis techniques.

The development of new synthetic methodologies remains a key focus in the field of fluorinated compounds. Recent advances in transition metal catalysis have enabled more efficient and selective transformations for introducing fluorine atoms into organic molecules. These innovations are particularly relevant for compounds like 4-Methyl-l-(trifluoropropyl)-cyclohexan-l-one, where precise control over regioselectivity and stereoselectivity is crucial.

In conclusion, 4-Methyl-l-(trifluoropropyl)-cyclohexan-l-one (CAS No: 2138545) is a fascinating compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an excellent candidate for further research aimed at developing novel therapeutic agents and sustainable agrochemicals. As our understanding of fluorinated molecules continues to grow, 5-methoxy-l-(trifluoromethyl)-benzaldehyde (CAS No: 2138597) and related derivatives will undoubtedly play an important role in future drug discovery efforts.